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Compound of Interest

2-(2,5-Dimethylphenoxy)propanoic
Compound Name:

acid
CAS No.: 18996-04-8
Cat. No.: B102579

Get Quote

\ J

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of 2-(2,5-
Dimethylphenoxy)propanoic acid, a molecule situated within the scientifically significant
class of phenoxyalkanoic acids. While specific research on this particular compound is limited,
its structural motifs are well-explored, offering valuable insights into its potential properties and
applications. This document is intended for researchers, chemists, and drug development
professionals seeking to understand its chemical context, potential synthesis, and avenues for
future investigation.

Core ldentification and Chemical Structure

2-(2,5-Dimethylphenoxy)propanoic acid is a carboxylic acid derivative characterized by a
propanoic acid moiety linked to a 2,5-dimethylphenyl group via an ether linkage.

e CAS Number: 18996-04-8[1][2][3]

e Molecular Formula: C11H1403[1][2]
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e |[UPAC Name: 2-(2,5-dimethylphenoxy)propanoic acid

¢ Synonyms: While not extensively used, it may be referred to by its CAS number or variations
of its IUPAC name.

It is critical to distinguish this compound from the well-known lipid-lowering drug Gemfibrozil
(CAS: 25812-30-0), which is 5-(2,5-dimethylphenoxy)-2,2-dimethylpentanoic acid.[4] Although
both share the 2,5-dimethylphenoxy core, Gemfibrozil has a longer, dimethyl-substituted
pentanoic acid chain, leading to vastly different physicochemical and pharmacological
properties.

Chemical Structure

The structure consists of a chiral center at the C2 position of the propanoic acid chain, meaning
it can exist as two enantiomers (R and S) or as a racemic mixture.[1]
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Step 3: Hydrolysis & Acidification

1. NaOH (aq), A

Step 2: SN2 Reaction

Step 1: Phenoxide Formation

Base (e.g., K2CO3)
Solvent (e.g., DMF)

2,5-Dimethylphenol

Deprotonation

Y

Ethyl 2-bromopropanoate

Ether Formation

Y Y

Potassium 2,5-Dimethylphenoxide

2. HCl (aq)

Y

Ethyl 2-(2,5-dimethylphenoxy)propanoate

2-(2,5-Dimethylphenoxy)propanoic acid

Saponification & Protonation

Nucleophilic Attack

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Hit2Lead | 2-(2,5-dimethylphenoxy)propanoic acid | CAS# 18996-04-8 | MFCD03419316 |
BB-4024053 [hit2lead.com]

2. 18996-04-8 2-(2,5-DIMETHYLPHENOXY)PROPANOIC ACID [chemsigma.com]

3. scbt.com [scbt.com]

4. CAS 25812-30-0 | Sigma-Aldrich [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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